Cas no 1804097-75-3 (Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804097-75-3
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4907463
• Update Time: 2025-05-24

Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-10(16)4-7-6-15-9(17-2)5-8(7)11(12,13)14/h5-6H,3-4H2,1-2H3
• InChI Key： ZJSNFWJYYRJXRA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804097-75-3): A Comprehensive Overview

Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1804097-75-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyridine derivative features a unique structural motif that has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both methoxy and trifluoromethyl substituents imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The compound's molecular structure, characterized by a pyridine core with ester functionality, positions it as a candidate for further exploration in synthetic chemistry. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design. Recent studies have highlighted the importance of such moieties in enhancing the pharmacokinetic profiles of small-molecule drugs.

In the context of contemporary research, Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate has been investigated for its potential role in the synthesis of bioactive molecules. The combination of the methoxy and trifluoromethyl groups provides a versatile platform for exploring diverse chemical modifications. This flexibility is particularly advantageous in the pursuit of high-affinity ligands for biological targets.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The pyridine scaffold, combined with the electron-withdrawing effects of the trifluoromethyl group, suggests that Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate could serve as a lead compound for designing kinase inhibitors with improved selectivity and potency.

Furthermore, the ester functionality in Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate offers opportunities for further derivatization. Ester groups are commonly used in drug design due to their ease of hydrolysis and ability to participate in various chemical reactions. This characteristic makes it an attractive building block for generating libraries of compounds for high-throughput screening.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions. Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate exemplifies this trend by incorporating a highly electronegative trifluoromethyl group, which is known to enhance binding affinity to biological targets.

In conclusion, Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804097-75-3) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential applications in drug discovery make it a compound of considerable interest. As research continues to uncover new therapeutic targets and develop innovative chemical strategies, compounds like Ethyl 2-methoxy-4-(trifluoromethyl)pyridine-5-acetate will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.